(4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone

• IUPAC Name: (4-bromo-3-nitrophenyl)-(3,4-dimethylphenyl)methanone
• InChI: InChI=1S/C15H12BrNO3/c1-9-3-4-11(7-10(9)2)15(18)12-5-6-13(16)14(8-12)17(19)20/h3-8H,1-2H3
• InChI Key: OMLLHRIHMHUPMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC(=C(C=C2)Br)[N+](=O)[O-])C
• Molecular Formula: C15H12BrNO3
• Molecular Weight: 334.16 g/mol

Description

(4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone is a chemical compound that belongs to the family of aryl ketones. It is also known as 4-Bromo-3-nitrophenyl 3,4-dimethylphenyl ketone. This compound has been studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone involves the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in the growth and survival of cancer cells. By inhibiting this pathway, (4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone induces apoptosis in cancer cells.
Biochemical and physiological effects:
Studies have shown that (4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone can cause cell cycle arrest and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using (4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for cancer therapy. However, one limitation is that further research is needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for research on (4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone. One area of research could be to study its potential applications in cancer therapy. Another area of research could be to further understand its mechanism of action and biochemical and physiological effects. Additionally, research could be conducted to explore the use of this compound in the treatment of other diseases and conditions.

Synthesis Methods

The synthesis of (4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone involves the reaction of 4-bromo-3-nitrobenzaldehyde with 3,4-dimethylbenzylmagnesium chloride in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

(4-bromo-3-nitrophenyl)(3,4-dimethylphenyl)methanone has potential applications in scientific research. It has been studied for its ability to inhibit the growth of cancer cells. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy.